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Interference of other metal ions in Fast Sulphon
Black F copper determination.
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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302

Technical Support Center: Copper Determination
using Fast Sulphon Black F

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing Fast
Sulphon Black F for the complexometric titration of copper(ll) ions with EDTA.

Frequently Asked Questions (FAQSs)

Q1: What is Fast Sulphon Black F and why is it used for copper determination?

Fast Sulphon Black F is a highly selective metallochromic indicator used almost exclusively
for the complexometric titration of copper(ll) ions with EDTA (Ethylenediaminetetraacetic acid).
[1] In an ammoniacal solution, it forms a purple-colored complex with copper ions. During the
titration, EDTA, a stronger chelating agent, displaces the Fast Sulphon Black F from the
copper. At the endpoint, this displacement results in a sharp color change from purple to green,
allowing for accurate quantification of the copper concentration.[1]

Q2: What is the optimal pH for the titration of copper with Fast Sulphon Black F?

The determination of copper(ll) using Fast Sulphon Black F is typically carried out in a
solution buffered to a pH of approximately 10.[2] This is commonly achieved using an
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ammonia-ammonium ion buffer. The presence of ammonia is essential for the formation of the
distinct crimson or purple copper-indicator complex.[2]

Q3: What is the expected color change at the endpoint?

In an ammoniacal solution, the Fast Sulphon Black F indicator forms a purple or crimson
complex with copper(ll) ions. As EDTA is added, it progressively binds with the copper. The
endpoint of the titration is marked by a distinct color change from purple to a bright green.[2] In
solutions with a higher concentration of copper, the initial blue color of the cuprammonium ion
may cause the color change to be from a pale blue to bright green.

Troubleshooting Guide
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Issue

Possible Cause(s)

Troubleshooting Steps

No distinct color change at the
endpoint or a sluggish

endpoint.

1. Incorrect pH: The pH of the
solution may not be optimal for
the indicator's color change. 2.
Presence of high
concentrations of interfering
metal ions: Other metal ions
that form stable complexes
with EDTA can compete with
copper, leading to an indistinct
endpoint. 3. Insufficient
indicator: Too little indicator
may result in a faint color

change.

1. Verify pH: Ensure the
solution is buffered to
approximately pH 10 using an
ammonia-ammonium buffer. 2.
Address Interference: Refer to
the section on "Interference of
Other Metal lons" below for
guidance on managing
interfering ions. 3. Adjust
Indicator Amount: Ensure an
adequate amount of Fast
Sulphon Black F indicator
solution is added.

The initial color of the solution

is not purple/crimson.

1. Absence of ammonia: The
formation of the copper-
indicator complex is dependent
on the presence of ammonia.
2. Low copper concentration:
In very dilute solutions, the
initial color may be less

intense.

1. Add Ammonia Buffer:
Ensure the ammonia-
ammonium buffer has been
added to the sample solution.
2. Concentrate Sample: If
possible and appropriate for
the experimental design,
consider concentrating the

sample.

Precipitate forms in the

solution.

1. pH is too high: A pH
significantly above 10 can lead
to the precipitation of

copper(ll) hydroxide.

1. Adjust pH: Carefully adjust
the pH of the solution to be
within the optimal range of 9-
10.

Interference of Other Metal lons

Fast Sulphon Black F is a highly specific indicator for copper(ll) ions. However, other metal

ions that form stable complexes with EDTA can interfere with the determination by consuming

the titrant, leading to inaccurate results. The table below summarizes the interference of

common metal ions.
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Interfering lon

Nature of Interference

Mitigation Strategies

Forms a colored complex with
Fast Sulphon Black F, but it is

Due to the high selectivity of
the indicator for copper,
interference from nickel is
minimal at low concentrations.

For higher concentrations,

Nickel (Ni2*) not suitable for direct titration. _ _ _
) ) ) consider using a masking
It will also be co-titrated with _ _
agent such as triethanolamine
EDTA. _
or cyanide. Perform a blank
titration to account for any
residual interference.
The high selectivity of Fast
Sulphon Black F for copper
Does not form a colored o
) o allows for the determination of
complex with the indicator but )
] ] ] copper in the presence of
Zinc (Zn2+) will be titrated by EDTA,

leading to an overestimation of

the copper concentration.

small amounts of zinc. For
higher concentrations,
masking with an agent like

cyanide can be effective.

Cadmium (Cd2?*)

Competes with copper for
EDTA, causing an
overestimation of the copper

content.

Similar to zinc, low
concentrations may not
significantly interfere due to
the indicator's specificity.
Masking agents can be
employed for higher
concentrations.

Lead (Pb?*)

Forms a stable complex with
EDTA and will be co-titrated.

Masking agents are
recommended if lead is
present in significant

quantities.
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These alkaline earth metals ) ]
] Generally, interference is less
form weaker complexes with
) ] severe than from other
Calcium (Ca?*) & Barium EDTA compared to copper but N o
o _ transition metals. Maintaining
(Baz*) can still interfere at high
) ] the pH around 10 helps to
concentrations by being co-

) improve selectivity for copper.
titrated.

Experimental Protocol: Determination of Copper(ll)
with Fast Sulphon Black F and EDTA

This protocol outlines the direct titration of a copper(ll) solution.

Reagents:

Standard EDTA solution (e.g., 0.01 M)

Ammonia-Ammonium Chloride Buffer (pH 10)

Fast Sulphon Black F Indicator (0.5% w/v in distilled water)

Copper(ll) sample solution

Procedure:

Pipette a known volume of the copper(ll) sample solution into a conical flask.
« Dilute the sample with approximately 50 mL of distilled water.
e Add 5 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to 10.

e Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a
purple or crimson color.

o Titrate the solution with the standard EDTA solution.

e The endpoint is reached when the color changes sharply from purple to a bright, clear green.
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e Record the volume of EDTA used.
» Repeat the titration for replicate samples to ensure accuracy.

o Calculate the concentration of copper(ll) in the sample.

Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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